Cas no 688055-28-9 (N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide)

• Product Name: N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide
• CAS No: 688055-28-9
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6012968
• PubChem ID: 5091586
• Update Time: 2025-07-14

N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide
• N-cyclohexyl-3-(8-oxo-6-thioxo-5,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-7(6H)-yl)propanamide
• 1,3-Dioxolo[4,5-g]quinazoline-7(6H)-propanamide, N-cyclohexyl-5,8-dihydro-8-oxo-6-thioxo-
• EU-0061454
• AKOS002103464
• N-cyclohexyl-3-(8-oxo-6-thioxo-5,6-dihydro-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)propanamide
• SR-01000560049-1
• SR-01000560049
• N-cyclohexyl-3-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)propanamide
• 688055-28-9
• F0919-6717

• Inchi： 1S/C18H21N3O4S/c22-16(19-11-4-2-1-3-5-11)6-7-21-17(23)12-8-14-15(25-10-24-14)9-13(12)20-18(21)26/h8-9,11H,1-7,10H2,(H,19,22)(H,20,26)
• InChI Key： KVKGSVFJJGORDF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(=O)N(CCC(NC2CCCCC2)=O)C1=S

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 10.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide

Research Brief on N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide (CAS: 688055-28-9)

N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide (CAS: 688055-28-9) is a novel quinazoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound exhibits a unique structural framework, combining a quinazolinone core with a dioxolo moiety and a sulfanylidene group, which suggests potential bioactivity in various therapeutic areas. Recent studies have focused on its synthesis, characterization, and preliminary biological evaluation, aiming to explore its pharmacological potential.

The synthesis of N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide involves a multi-step process, starting with the condensation of appropriate precursors to form the quinazolinone scaffold. The introduction of the sulfanylidene group and the cyclohexyl propanamide side chain is achieved through selective functionalization reactions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic efforts are crucial for ensuring the reproducibility and scalability of the compound for further studies.

Preliminary biological evaluations have revealed promising activity of N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide in vitro. Studies indicate that the compound may interact with specific enzymatic targets, such as kinases or proteases, which are implicated in various disease pathways. Molecular docking simulations suggest that the sulfanylidene group plays a critical role in binding to the active sites of these enzymes, potentially inhibiting their activity. These findings highlight the compound's potential as a lead molecule for the development of new therapeutic agents.

Further research is needed to fully elucidate the pharmacological profile of N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide. Current investigations are focused on optimizing its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its drug-like characteristics. Additionally, in vivo studies are being planned to assess its efficacy and safety in animal models. The outcomes of these studies will be pivotal in determining the compound's potential for clinical development.

In conclusion, N-cyclohexyl-3-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}propanamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features and preliminary biological activity warrant further exploration. Continued research efforts will be essential to unlock its full therapeutic potential and pave the way for its application in treating various diseases.